Cas no 2097946-69-3 (2-(Octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propanoic acid)

• Product Name: 2-(Octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propanoic acid
• CAS No: 2097946-69-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5047302
• Update Time: 2023-08-25

2-(Octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propanoic acid
• 2-(3,5,5a,6,7,8,9,9a-octahydro-2H-benzo[e][1,4]oxazepin-1-yl)propanoic acid
• 2-(Octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propanoic acid

• Inchi： 1S/C12H21NO3/c1-9(12(14)15)13-6-7-16-8-10-4-2-3-5-11(10)13/h9-11H,2-8H2,1H3,(H,14,15)
• InChI Key： UZYAZCKSWAPXQS-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C)C2CCCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8